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Compound of Interest

Compound Name: Cacodyl!

Cat. No.: B8556844

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for sodium cacodylate, a
compound utilized in various scientific applications, including as a buffering agent in electron
microscopy and historically as a component in herbicides.[1] Due to its arsenic content, sodium
cacodylate is classified as a toxic and potentially carcinogenic substance, necessitating strict
adherence to safety procedures to minimize exposure and mitigate risks in the laboratory
setting.[2][3]

Chemical and Physical Properties

Sodium cacodylate is a white, crystalline or granular solid that is soluble in water.[1][4] The
trinydrate form liquefies in its own water of hydration at approximately 60°C and becomes
anhydrous at 120°C.[4][5] When heated to decomposition, it emits highly toxic fumes of arsenic
and burns with a bluish flame, producing a characteristic garlic-like odor.[4]

Table 1: Physical and Chemical Properties of Sodium Cacodylate
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Value

References

Chemical Formula

(CHs3)2As(O)ONa

[4]

Molecular Weight

159.98 g/mol (anhydrous)

[1]

214.03 g/mol (trihydrate)

White crystalline or granular

Appearance _ [1][4]
solid

Odor Slight odor [1]

Melting Point 200°C (anhydrous) [6]

77 - 80 °C (trihydrate)

[7]

Solubility

Soluble in water

[4]

1 g dissolves in 0.5 mL water

[5]

1 g dissolves in 2.5 mL alcohol

[5]

pH

~8-9 (trihydrate solution)

[1]5]

9.0-9.5 (100g/L aqueous

solution)

[7]

pKa

6.27

Toxicological Data and Hazard Classification

Sodium cacodylate is classified as highly toxic if swallowed and may cause cancer.[2] It is also
very toxic to aquatic life with long-lasting effects.[2] The International Agency for Research on
Cancer (IARC) has classified sodium cacodylate in Group 2B, as possibly carcinogenic to
humans.[3]

Table 2: Toxicological Data for Sodium Cacodylate
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Parameter Value Species References
Oral LD50 644 mg/kg Rat [8]
Oral LD50 4 mg/kg Mouse [8]
Inhalation LCLo >2,600 mg/m3/2h Rat [8]
Probable Oral Lethal 055 glkg Human 4]

Dose

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled
H350/H351: May

Carcinogenicity 1B/2 cause/Suspected of causing
cancer

Hazardous to the Aquatic . o

_ 1 H400: Very toxic to aquatic life
Environment, Acute
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life

Environment, Chronic

with long lasting effects

References for all entries in Table 3:[2][3]

Occupational Exposure Limits

To minimize the risk of adverse health effects from occupational exposure, several regulatory

bodies have established permissible exposure limits (PELS) and threshold limit values (TLVS)

for arsenic-containing compounds.

Table 4: Occupational Exposure Limits
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Organization Limit Value
OSHA PEL (as As) 0.5 mg/m3
ACGIH TLV (as As) 0.2 mg/m3
NIOSH IDLH (as As) 5 mg/m3

References for all entries in Table 4:[8][9]

Personal Protective Equipment (PPE) Protocol

A stringent PPE protocol is mandatory when handling sodium cacodylate. The following
workflow outlines the selection and use of appropriate PPE.
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Figure 1: Personal Protective Equipment (PPE) Workflow for Handling Sodium Cacodylate

Start: Handling Sodium Cacodylate

Work in a certified chemical fume hood or designated area with adequate ventilation.

:

Wear impervious gloves (e.g., nitrile, neoprene).
Inspect gloves for integrity before use.

;

Wear chemical safety goggles or a face shield.

i

Wear a fully buttoned lab coat.

Is there a risk of generating dust or aerosols?

Yes No

Use a NIOSH-approved respirator with an appropriate particulate filter (N99 or P100). Continue with standard PPE.

After handling, remove gloves using the proper technique and dispose of them as hazardous waste.

;

Wash hands thoroughly with soap and water.

Click to download full resolution via product page

Figure 1: PPE Workflow for Handling Sodium Cacodylate
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Safe Handling and Storage Procedures

Experimental Protocol for Safe Handling:

o Preparation: Before handling, ensure that all necessary PPE is available and in good
condition.[8] Designate a specific area for working with sodium cacodylate, preferably within
a chemical fume hood.[10]

e Weighing and Transfer: To prevent the generation of dust, handle solid sodium cacodylate
with care.[8] Use a spatula for transfers and weigh the compound on a tared weigh boat
within the fume hood.

e Solution Preparation: When preparing solutions, slowly add the solid sodium cacodylate to
the solvent to avoid splashing. Stir gently until fully dissolved.

o Post-Handling: After use, decontaminate all surfaces and equipment with soap and water.
[10] Dispose of all contaminated disposable materials as hazardous waste.[10]

Storage:

Store sodium cacodylate in a cool, dry, and well-ventilated area in a tightly sealed container.[3]
The storage area should be locked and accessible only to authorized personnel.[2] It is
sensitive to moisture and should be protected from it.[3] Store away from incompatible
materials such as strong oxidizing agents, strong acids, and strong bases.[3][8]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving sodium
cacodylate.

The following decision tree outlines the initial first aid response to different types of exposure.
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Figure 2: First Aid Decision Tree for Sodium Cacodylate Exposure

Exposure to Sodium Cacodylate

What s the route of exposure?

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cacodylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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